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Compound of Interest

Compound Name: 4'-Methoxypropiophenone

Cat. No.: B029531 Get Quote

An In-depth Technical Guide to 4'-
Methoxypropiophenone
This technical guide provides a comprehensive overview of the physical and chemical

properties of 4'-Methoxypropiophenone, tailored for researchers, scientists, and

professionals in drug development. This document collates critical data, experimental

protocols, and visual representations of key processes to facilitate its application in research

and synthesis.

Core Properties and Data
4'-Methoxypropiophenone is an organic aromatic ketone that presents as a white to off-white

crystalline solid or a colorless to pale yellow liquid at room temperature. It possesses a mild,

slightly sweet, or fruity odor. Structurally, it consists of a propiophenone backbone with a

methoxy (-OCH3) group at the para-position of the benzene ring relative to the ketone group.

This substitution pattern is crucial to its chemical reactivity and physical characteristics.

Physical and Chemical Properties
A summary of the key quantitative data for 4'-Methoxypropiophenone is presented in the

tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 121-97-1 [1][2][3][4]

Molecular Formula C₁₀H₁₂O₂ [1][2][4]

Molecular Weight 164.20 g/mol [4][5]

Appearance

White to off-white crystalline

solid; Colorless to pale yellow

liquid

[2]

Melting Point 23 - 29 °C [1][2][3][6]

Boiling Point 271 - 275 °C at 760 mmHg [1][3][6]

Density
Approximately 0.937 - 1.06

g/cm³ at 25 °C
[7][3][6]

Refractive Index n20/D 1.5465 [3][6]

Flash Point
61 °C (141.8 - 142 °F) - closed

cup
[2][3][6]

Vapor Pressure
0.006 mmHg at 25 °C

(estimated)
[6]

Table 2: Solubility and Stability
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Property Description Source(s)

Solubility in Water Sparingly soluble to insoluble [6]

Solubility in Organic Solvents

Readily soluble in ethanol,

ether, acetone, methanol, and

chloroform

[2][3]

Stability
Stable under normal

temperatures and pressures

Storage

Store in a cool, dry, well-

ventilated place away from

strong oxidizing agents and

direct sunlight. Keep in a

tightly sealed container.

[2][3]

Table 3: Spectroscopic Data Identifiers

Spectroscopic Data Availability/Identifier Source(s)

¹H NMR Spectrum available [8]

¹³C NMR Spectrum available [9]

Mass Spectrometry (GC-MS) Spectrum available [10]

InChI

1S/C10H12O2/c1-3-10(11)8-4-

6-9(12-2)7-5-8/h4-7H,3H2,1-

2H3

InChIKey
ZJVAWPKTWVFKHG-

UHFFFAOYSA-N
[3]

Canonical SMILES CCC(=O)C1=CC=C(C=C1)OC [3]

Synthesis and Experimental Protocols
4'-Methoxypropiophenone is commonly synthesized via the Friedel-Crafts acylation of

anisole with propionyl chloride, using a Lewis acid catalyst such as aluminum chloride.[7]
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Detailed Experimental Protocol: Friedel-Crafts Acylation
This protocol outlines the synthesis of a propiophenone derivative and is analogous to the

synthesis of 4'-Methoxypropiophenone.

Materials and Reagents:

Anisole

Propionyl chloride

Anhydrous Aluminum Chloride (AlCl₃)

Anhydrous Dichloromethane (DCM)

Crushed ice

Concentrated Hydrochloric Acid (HCl)

2M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

Three-necked round-bottom flask

Dropping funnel

Condenser with a gas outlet

Magnetic stirrer and stir bar

Ice bath
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Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a condenser, suspend anhydrous aluminum chloride in anhydrous

dichloromethane.

Cooling: Cool the suspension to 0-5 °C using an ice bath.

Acyl Chloride Addition: Dissolve propionyl chloride in anhydrous dichloromethane and add it

to the dropping funnel. Add the acyl chloride solution dropwise to the stirred AlCl₃ suspension

while maintaining the temperature between 0-5 °C.

Anisole Addition: After the acyl chloride addition is complete, add a solution of anisole in

anhydrous dichloromethane dropwise from the dropping funnel, keeping the temperature at

0-5 °C.

Reaction Progression: Once the anisole addition is complete, allow the reaction mixture to

slowly warm to room temperature and stir for an additional 2-4 hours. The reaction progress

can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

Quenching: Carefully and slowly pour the reaction mixture into a beaker containing crushed

ice and concentrated hydrochloric acid. Stir vigorously until the ice has melted.

Extraction and Washing: Transfer the mixture to a separatory funnel. Separate the organic

layer and extract the aqueous layer with dichloromethane. Combine the organic layers and

wash sequentially with 2M HCl, water, saturated sodium bicarbonate solution, and brine.[11]

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the filtrate using a rotary evaporator to yield the crude

product.[11]
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Purification: The crude 4'-Methoxypropiophenone can be purified by recrystallization or

vacuum distillation.

Experimental and Synthetic Workflows
The synthesis of 4'-Methoxypropiophenone via Friedel-Crafts acylation follows a well-defined

workflow. The diagram below illustrates the key stages of this process.
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Step 1: Reagent Preparation and Reaction Setup

Step 2: Friedel-Crafts Acylation

Step 3: Work-up and Extraction

Step 4: Isolation and Purification

Suspend Anhydrous AlCl3
in Anhydrous DCM

Cool AlCl3 suspension to 0-5°C

Prepare Propionyl Chloride
in Anhydrous DCM

Dropwise addition of
Propionyl Chloride solution

Prepare Anisole
in Anhydrous DCM

Dropwise addition of
Anisole solution

Stir at room temperature
(2-4 hours)

Quench reaction with
ice and concentrated HCl

Separate organic layer

Wash with 2M HCl, H2O,
NaHCO3, and Brine

Dry organic layer over
anhydrous MgSO4

Concentrate under
reduced pressure

Purify by recrystallization
or vacuum distillation

4'-Methoxypropiophenone
(Final Product)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4'-Methoxypropiophenone.
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Applications in Research and Development
4'-Methoxypropiophenone serves as a key intermediate in the synthesis of various

pharmaceutical compounds and fine chemicals.[7] Its primary applications include:

Pharmaceutical Synthesis: It is a building block for the production of various drugs, including

beta-blockers and other cardiovascular medications.[7]

Fragrance and Flavoring Agents: It acts as a precursor in the synthesis of flavoring agents

and fragrances for the cosmetic and food industries.[7]

Organic Synthesis: In a broader chemical research context, it is utilized as a reagent or

starting material for the synthesis of novel organic compounds.[7]

Safety and Handling
4'-Methoxypropiophenone is considered an irritant and may pose moderate health risks upon

inhalation, ingestion, or skin contact. It can cause irritation to the eyes, skin, and respiratory

system.[12] Prolonged exposure may lead to sensitization or allergic reactions in susceptible

individuals.

Precautionary Measures:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Avoid contact with skin and eyes.[7]

Keep away from heat, sparks, open flames, and hot surfaces.[2]

Store in a cool, dry place in a tightly sealed container.[7]

In case of exposure, it is crucial to seek fresh air if inhaled, wash the skin with plenty of soap

and water, and rinse eyes cautiously with water for several minutes.[12] If swallowed, seek

medical attention.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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